Cas no 2229591-34-6 (3-amino-2-(2-bromo-4-fluorophenyl)propan-1-ol)

• Product Name: 3-amino-2-(2-bromo-4-fluorophenyl)propan-1-ol
• CAS No: 2229591-34-6
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6191237
• PubChem ID: 165780933
• Update Time: 2025-10-07

3-amino-2-(2-bromo-4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-bromo-4-fluorophenyl)propan-1-ol
• EN300-1927440
• 2229591-34-6

• Inchi： 1S/C9H11BrFNO/c10-9-3-7(11)1-2-8(9)6(4-12)5-13/h1-3,6,13H,4-5,12H2
• InChI Key： YJWWLLNDZNPPLD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CO)CN)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(2-bromo-4-fluorophenyl)propan-1-ol

Exploring the Properties and Applications of 3-amino-2-(2-bromo-4-fluorophenyl)propan-1-ol (CAS No. 2229591-34-6)

3-amino-2-(2-bromo-4-fluorophenyl)propan-1-ol (CAS No. 2229591-34-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a bromo-fluorophenyl moiety with an amino-propanol backbone, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, given its ability to interact with biological targets through hydrogen bonding and halogen interactions.

In recent years, the demand for halogenated aromatic compounds like 3-amino-2-(2-bromo-4-fluorophenyl)propan-1-ol has surged, driven by their utility in designing kinase inhibitors and GPCR modulators. The presence of both bromine and fluorine atoms enhances the compound's lipophilicity and metabolic stability, critical factors in optimizing drug candidates. This aligns with the growing trend in medicinal chemistry to develop targeted therapies with improved pharmacokinetic profiles.

From a synthetic perspective, CAS No. 2229591-34-6 serves as a valuable scaffold for structure-activity relationship (SAR) studies. Its propanolamine structure allows for further derivatization, enabling researchers to explore modifications at the amino or hydroxyl groups. Such flexibility is crucial in addressing challenges like drug resistance or enhancing blood-brain barrier penetration, topics frequently searched in academic and industrial R&D circles.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and advanced materials. The 2-bromo-4-fluorophenyl group could contribute to the development of novel pesticide intermediates, while its chiral center offers opportunities in asymmetric catalysis. These applications resonate with current industry priorities such as green chemistry and stereoselective synthesis, which dominate recent patent filings and scientific literature.

Analytical characterization of 3-amino-2-(2-bromo-4-fluorophenyl)propan-1-ol typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research use. Stability studies under various pH and temperature conditions are also critical, as evidenced by frequent searches for compound storage guidelines and degradation pathways in scientific databases.

The compound's safety profile and environmental impact are subjects of ongoing investigation, reflecting broader concerns about chemical sustainability. While not classified as hazardous, proper handling protocols for brominated compounds remain essential, a topic often queried in laboratory safety forums. This underscores the importance of balancing innovation with responsible research practices in modern chemistry.